Cas no 491-54-3 (Kaempferide)

Kaempferide is an O-methylated flavonol, also found in kaempferide Kaempferide has antiviral activity

Kaempferide structure

Product Name:Kaempferide

CAS No:491-54-3

Molecular Formula:C₁₆H₁₂O₆

Molecular Weight:300.2629

MDL:MFCD00016771

CID:94936

PubChem ID:329761743

Kaempferide Properties

Names and Identifiers

- ARTEMISININ
- 3,5,7-trihydroxy-2-(4-methoxyphenyl)-4h-1-benzopyran-4-on
- 4’-methoxy-3,5,7-trihydroxy-flavanon
- 4’-methylkaempferol
- 4’-o-methylkaempferol
- kaempferid
- SWEET WORMWOOD
- QINGHAOSA
- ALPHA BETA ARTEMISININ
- Kaempferide
- 4H-1-Benzopyran-4-one,3,5,7-trihydroxy-2-(4-methoxyphenyl)-
- KAEMPFERIDE(SH)
- KaeMpferide, froM KaeMpferia galanga
- Kaempferol 4'-O-methyl ether
- 3,5,7-trihydroxy-2-(4-methoxyphenyl)chromen-4-one
- 3,5,7-trihydroxy-4′-methoxyflavone
- 4'-Methoxy-3,5,7-trihydroxyflavone
- 4′-Methoxy-3,5,7-trihydroxyflavone
- 3,5,7-Trihydroxy-2-(4-methoxyphenyl)-4H-chromen-4-one
- 3
- [ "3", "5", "7-Trihydroxy-4'-methoxyflavone
- 4'-Methylkaempferol
- 4'-O-Methylkaempferol
- Kaempferol 4'-methyl ether
- Campheride
- Kempferide
- Kaemperide
- 4H-1-Benzopyran-4-one, 3,5,7-trihydroxy-2-(4-methoxyphenyl)-
- KAMPFERIDE
- 5,7-Dihydroxy-4'-methoxyflavonol
- 3,5,7-Trihydroxy-2-(4-methoxyphenyl)-4-benzopyrone
- Fla
- 1ST40132
- 3,5,7-Trihydroxy-2-(4-methoxyphenyl)-4H-chromen-4-one #
- Kaemferide
- Flavone, 3,5,7-trihydroxy-4'-methoxy-
- Kampheride
- Q3116775
- 3,5,7-Trihydroxy-2-(4-methoxyphenyl)-4H-1-benzopyran-4-one, 9CI
- 3 5 7-trihydroxy-4'-methoxyflavone
- 4'-Methoxy-3',5,7-trihydroxyflavone
- SCHEMBL426774
- FT-0625213
- NS00031862
- WLN: T66 BO EVJ CR DO1& DQ GQ IQ
- 5-18-05-00253 (Beilstein Handbook Reference)
- 4H-1-Benzopyran-4-one,5,7-trihydroxy-2-(4-methoxyphenyl)-
- AKOS015903441
- AMY5862
- LMPK12110563
- BRN 0305378
- Kaempferide (AS)
- 3,5,7-Trihydroxy-4'-methoxyflavone
- Kaempferol 4''-methyl ether
- DTXSID9034155
- SQFSKOYWJBQGKQ-UHFFFAOYSA-N
- Kaempferide, analytical standard
- HMS3746E09
- HY-15449
- 491-54-3
- UNII-508XL61MPD
- 4'-Methoxykaempferol
- CCG-267464
- Flavone,5,7-trihydroxy-4'-methoxy-
- NSC 407294
- CHEMBL40919
- BCP20573
- FLAVANONE, 4'-METHOXY-3,5,7-TRIHYDROXY-
- CS-0957
- NCGC00379085-03
- 3,5,7-Trihydroxy-2-(4-methoxyphenyl)-4H-1-benzopyran-4-one
- 3,5,7-Trihydroxy-4'-methoxy-Flavone
- EINECS 207-738-4
- K0057
- BDBM50084978
- s3879
- BS-16895
- AC-30805
- 4'-Methoxy-3,5,7-trihydroxy-Flavanone
- 1.3,5,7-Trihydroxy-2-(4-methoxyphenyl)-4-benzopyrone
- NSC407294
- MFCD00016771
- CHEBI:6099
- A827662
- 508XL61MPD
- NSC-407294
- 5,7-Dihydroxy 4'-methoxyflavonol
- 3,5,7-Trihydroxy 4'-methoxyflavone
- ConMedNP.1494
- 4H-1-Benzopyran-4-one, 3,5,7-trihydroxy-2-(4-methoxyphenyl)-(9CI)
- DTXCID7014155
- DA-74704
- +Expand
- MDL： MFCD00016771
- InChIKey： SQFSKOYWJBQGKQ-UHFFFAOYSA-N
- Inchi： 1S/C16H12O6/c1-21-10-4-2-8(3-5-10)16-15(20)14(19)13-11(18)6-9(17)7-12(13)22-16/h2-7,17-18,20H,1H3
- SMILES： O1C(=C(C(C2=C(C([H])=C(C([H])=C12)O[H])O[H])=O)O[H])C1C([H])=C([H])C(=C([H])C=1[H])OC([H])([H])[H]
- BRN： 0305378

Computed Properties

Exact Mass: 300.063388g/mol
Surface Charge: 0
XLogP3: 2.2
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 6
Rotatable Bond Count: 2
Monoisotopic Mass: 300.063388g/mol
Monoisotopic Mass: 300.063388g/mol
Topological Polar Surface Area: 96.2Å²
Heavy Atom Count: 22
Complexity: 465
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Tautomer Count: 24
Surface Charge: 0
Molecular Weight: 624.5

Experimental Properties

LogP: 2.58540
PSA: 100.13000
Refractive Index: 1.709
Boiling Point: 543.8℃ at 760 mmHg
Melting Point: 227.0 to 231.0 deg-C
Flash Point: 207.1 ℃
Color/Form: Yellow powder
λmax: 367(MeOH)(lit.)
Density: 1.538

Kaempferide Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00DEHB-1mg	ARTEMISININ	491-54-3	98%	1mg	$5.00	2024-05-01
A2B Chem LLC	AG24495-1mg	Kaempferide	491-54-3	98%	1mg	$5.00	2024-04-19
Aaron	AR00DEPN-20mg	ARTEMISININ	491-54-3		20mg	$35.00
Ambeed	A125385-1mg	3,5,7-Trihydroxy-2-(4-methoxyphenyl)-4H-chromen-4-one	491-54-3	98%	1mg	$6.0	2024-07-18
Chemenu	CM253168-50mg	Kaempferide	491-54-3	98%	50mg	$269
ChemFaces	CFN98782-20mg	Kaempferide	491-54-3	>=98%	20mg	$60
ChemScence	CS-0957-5mg	Kaempferide	491-54-3	99.42%	5mg	$60.0	2022-04-27
Chengdu Biopurify Phytochemicals Ltd	BP0817-20mg	Kaempferide	491-54-3	98%	20mg	$35	2023-09-20
ChromaDex Standards	ASB-00011011-010-10mg	KAEMPFERIDE	491-54-3	%	10mg	$250.00
DC Chemicals	DCS-064-20 mg	Kaempferide	491-54-3	>98%, Standard References Grade	20mg	$280.0	2022-02-28

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SHANG HAI SHI DAN DE BIAO ZHUN JI SHU FU WU Co., Ltd.

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Kaempferide Related Literature

1. Evaluation of colorimetric methods for quantification of citrus flavonoids to avoid misuse

Rui Huang,Wenyan Wu,Shuyu Shen,Jiawen Fan,Yue Chang,Shiguo Chen,Xingqian Ye Anal. Methods 2018 10 2575
2. 31. Synthesis of the monomethyl ethers of kaempferol, and the constitution of rhamnocitrin

K. Visweswara Rao,T. R. Seshadri J. Chem. Soc. 1947 122
3. Historical textile dyeing with Genista tinctoria L.: a comprehensive study by UPLC-MS/MS analysis

Lore G. Troalen,Ashley S. Phillips,David A. Peggie,Perdita E. Barran,Alison N. Hulme Anal. Methods 2014 6 8915
4. Flavonoids and their glycosides, including anthocyanins

Nigel C. Veitch,Renée J. Grayer Nat. Prod. Rep. 2011 28 1626
5. Unzipped carbon nanotubes: analytical and binding applications of semisynthetic phlebotropic flavonoid, diosmin

Nagappa L. Teradal,J. Seetharamappa,A. K. Satpati RSC Adv. 2015 5 55550
6. Inhibition and molecular mechanism of diosmetin against xanthine oxidase by multiple spectroscopies and molecular docking

Yongjie Liu,Hao Chen,Huilong Xiang,Huan Lei,Di Zhang,Yinsheng Qiu,Lingyun Xu New J. Chem. 2020 44 6799
7. Metabolism and pharmacological activities of the natural health-benefiting compound diosmin

Yizhou Zheng,Rui Zhang,Weimei Shi,Linfu Li,Hai Liu,Zhixi Chen,Longhuo Wu Food Funct. 2020 11 8472
8. Role of phytochemicals in the inhibition of epithelial–mesenchymal transition in cancer metastasis

Eun-Kyung Kim,Eun-Ju Choi,Trishna Debnath Food Funct. 2016 7 3677
9. Diosmetin alleviates benzo[a]pyrene-exacerbated H1N1 influenza virus-induced acute lung injury and dysregulation of inflammation through modulation of the PPAR-γ-NF-κB/P38 MAPK signaling axis

Beixian Zhou,Linxin Wang,Sushan Yang,Yueyun Liang,Yuehan Zhang,Xiping Pan,Jing Li Food Funct. 2023 14 3357
10. The chemistry and bioactivity of Southern African flora II: flavonoids, quinones and minor compound classes

Smith B. Babiaka,Fidele Ntie-Kang,Bakoh Ndingkokhar,James A. Mbah,Wolfgang Sippl,Joseph N. Yong RSC Adv. 2015 5 57704

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